Cas no 128-96-1 (9,10-Anthracenedione,4,5-dichloro-1-nitro-)

• Product Name: 9,10-Anthracenedione,4,5-dichloro-1-nitro-
• CAS No: 128-96-1
• MF: C₁₄H₅Cl₂NO₄
• MW: 322.099801778793
• CID: 182089
• PubChem ID: 31421
• Update Time: 2025-04-19

9,10-Anthracenedione,4,5-dichloro-1-nitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,4,5-dichloro-1-nitro-
• 4,5-dichloro-1-nitroanthracene-9,10-dione
• 4,5-dichloro-1-nitroanthraquinone
• 1-Nitro-4,5-dichloroanthraquinone
• 4-Nitro-1,8-dichloranthrachinon
• 4-Nitro-1,8-dichloranthrachinon [Czech]
• Anthraquinone, 4,5-dichloro-1-nitro-
• BRN 3417952
• 128-96-1
• SCHEMBL9160475
• 4,5-Dichloro-1-nitro-9,10-anthracenedione
• EINECS 204-923-1
• 9RH5QD57CD
• DTXSID90155770
• AKOS001035582
• NS00024064
• Z56763871
• 1-07-00-00415 (Beilstein Handbook Reference)
• 9,10-Anthracenedione, 4,5-dichloro-1-nitro-

• Inchi： 1S/C14H5Cl2NO4/c15-7-3-1-2-6-10(7)14(19)11-8(16)4-5-9(17(20)21)12(11)13(6)18/h1-5H
• InChI Key： KBVOCALKCZCXKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(C3C=CC=C(C=3C(C=21)=O)Cl)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.95965
• Monoisotopic Mass: 320.959563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 80

Experimental Properties

• Density: 1.653
• Boiling Point: 535.1°Cat760mmHg
• Flash Point: 277.4°C
• Refractive Index: 1.696
• PSA: 77.28